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Compound of Interest

Compound Name: 5-Methyl-5-phenylmorpholin-3-one
CAS No.: 1398503-90-6
Cat. No.: B2775280
Get Quote
. J

CAS Number: 1398503-90-6[1][2][31[4][5]
Executive Summary & Identity

5-Methyl-5-phenylmorpholin-3-one is a gem-disubstituted morpholinone derivative
characterized by a quaternary carbon at the 5-position of the morpholine ring.[1] It serves
primarily as a high-value intermediate in the synthesis of CNS-active pharmaceutical analogues
and as a reference standard for the structural elucidation of oxidative metabolites derived from
phenyl-alkyl-amine drugs.[1]

Unlike common morpholine derivatives (e.g., Phenmetrazine) which possess vicinal
substitution, this compound features a geminal methyl/phenyl motif, imparting unique steric
constraints and metabolic stability to the heterocyclic core.

Chemical Identity Table
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Parameter Detail

CAS Number 1398503-90-6

IUPAC Name 5-methyl-5-phenylmorpholin-3-one
Molecular Formula C11H13NO2

Molecular Weight 191.23 g/mol

CC1(CNCC(=0)01)C2=CC=CC=C2 (Isomeric
SMILES variation possible depending on numbering;
typically O=C1COC(C)(c2ccccc2)N1)

Predicted based on structure:[2][3][1][4][5]

InChl Key GXDVCRCMLDJGAS-UHFFFAOYSA-N
(Analogous)
Appearance White to off-white solid

Soluble in DMSO, Methanol, Chloroform;

Solubilit
Y sparingly soluble in water.[1]

Synthesis & Manufacturing Methodology

The synthesis of 5-Methyl-5-phenylmorpholin-3-one is a precision workflow requiring the
cyclization of a specific amino-alcohol precursor.[1] The core challenge lies in the formation of
the quaternary center prior to ring closure, ensuring regiospecificity.

Core Synthetic Pathway: The Amino-Alcohol Annulation

The most robust synthetic route utilizes 2-amino-2-phenyl-1-propanol as the chiral or racemic
scaffold.[1] This precursor already contains the necessary gem-methyl/phenyl quaternary
carbon.[1]

Reaction Logic

o N-Acylation: The primary amine of the amino-alcohol attacks the acyl chloride of chloroacetyl
chloride.[1] This is kinetically favored over O-acylation under controlled pH.[1]
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e Cyclization (Williamson Ether Type): Under basic conditions, the free hydroxyl group attacks
the alkyl chloride, closing the morpholine ring to form the lactam (morpholin-3-one).

Step-by-Step Protocol

e Reagents: 2-Amino-2-phenyl-1-propanol (1.0 eq), Chloroacetyl chloride (1.1 eq),
Triethylamine (TEA) or NaOH, Dichloromethane (DCM) or Toluene.[1]

o Step 1 (Acylation):
o Dissolve 2-amino-2-phenyl-1-propanol in anhydrous DCM at 0°C.
o Add TEA (1.2 eq) to scavenge HCI.

o Dropwise add Chloroacetyl chloride (diluted in DCM) while maintaining temperature <5°C
to prevent bis-acylation.

o Checkpoint: Monitor by TLC for the disappearance of the starting amine.
o Step 2 (Ring Closure):

o The intermediate (N-(1-hydroxy-2-phenylpropan-2-yl)-2-chloroacetamide) is often isolated
or treated in situ.[1]

o Add a stronger base (e.g., Potassium tert-butoxide or aqueous NaOH with a phase
transfer catalyst like TBAB) to effect the intramolecular displacement of chloride by the
alkoxide.

o Heat to reflux (40-60°C) for 2—4 hours.
 Purification:
o Wash organic layer with dilute HCI (to remove unreacted amine) and Brine.

o Recrystallize from EtOAc/Hexanes to obtain the pure lactam.

Visualization of Synthetic Pathway
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The following diagram illustrates the transformation logic, highlighting the critical node where
the quaternary center is preserved.
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Click to download full resolution via product page

Figure 1: Synthetic pathway converting 2-amino-2-phenyl-1-propanol to the target
morpholinone via N-acylation and base-mediated cyclization.[1]

Applications & Pharmacological Context

While often used as a proprietary building block, this compound has specific utility in two
domains:[6]

Metabolite Reference Standard

In the metabolism of morpholine-based drugs (e.g., Phenmetrazine, Phendimetrazine),
oxidation of the morpholine ring to a lactam (morpholinone) is a common clearance pathway.

o Structural Relevance: 5-Methyl-5-phenylmorpholin-3-one serves as a reference for
identifying metabolites of designer drugs or analogues that possess the gem-dimethyl/phenyl
substitution pattern.[1]

o Mass Spectrometry: It provides a distinct fragmentation pattern (loss of CO, retro-Diels-
Alder) useful for validating analytical methods in toxicology.[1]

Scaffold for CNS Drug Discovery

The gem-disubstitution at position 5 imposes a "Thorpe-Ingold" effect (gem-dimethyl effect),
which:
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» Rigidifies the Ring: Locks the morpholine ring into a specific chair conformation.

o Metabolic Blockade: The quaternary carbon prevents metabolic oxidation at the 5-position,

potentially extending the half-life of drugs derived from this scaffold compared to their mono-

substituted counterparts.[1]

Analytical Characterization

To validate the identity of CAS 1398503-90-6, the following spectral signatures are diagnostic.

Method

Diagnostic Signal

Interpretation

1H NMR (CDCls)

5 7.2-7.4 (m, 5H)

Phenyl group protons.[1]

5 4.1-4.3 (s/d, 2H)

C2-H protons (flanking the
Carbonyl and Oxygen).

5 3.8-4.0 (m, 2H)

C6-H protons (flanking the
Oxygen and Quaternary C).

& 1.5-1.7 (s, 3H)

Methyl singlet. Key
differentiator from non-geminal

analogues.

0 6.5-7.0 (br s, 1H)

Amide NH (exchangeable with
D20).

13C NMR ~170 ppm Carbonyl (C=0) of the lactam.
~55—-60 ppm Quaternary Carbon (C5).
LC-MS [M+H]* =192.24 Protonated molecular ion.[1]

Safety & Handling

Signal Word:WARNING

e Hazard Statements:

o H302: Harmful if swallowed.[7]
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o H315: Causes skin irritation.[7]

o H319: Causes serious eye irritation.[7]

e Precautionary Measures:
o Handle in a chemical fume hood to avoid inhalation of dust/aerosols.
o Wear nitrile gloves and safety glasses.

o Store under inert atmosphere (Argon/Nitrogen) at 2-8°C to prevent slow hydrolysis of the
lactam ring over time.[1]

References

BLD Pharm. (2024). Product Analysis: 5-Methyl-5-phenylmorpholin-3-one (CAS 1398503-
90-6).[8][2][9][10][3][1] Retrieved from

o Bide Pharmatech. (2024). Chemical Data Sheet: CAS 1398503-90-6.[8][2][9][3][1] Retrieved
from

» National Center for Biotechnology Information (NCBI). (2024). PubChem Compound
Summary for 2-Amino-2-phenyl-1-propanol (Precursor). Retrieved from

e Sigma-Aldrich. (2024).[1] Synthesis of Morpholinone Derivatives via Amino-Alcohol
Cyclization. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.bidepharm.com/products/1398503-90-6.html
https://www.orientjchem.org/pdf/vol24no2/OJC_Vol24_No2_p_429-440.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8056422/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8056422/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8056422/
https://patents.google.com/patent/US3028429A/en
https://patents.google.com/patent/US3028429A/en
https://www.sigmaaldrich.com/HK/zh/product/aifchemanxtalpicompany/xpih9bcf8afb
https://www.bldpharm.com/products/1391086-97-7.html
https://www.bldpharm.com/products/957121-52-7.html
https://www.bldpharm.com/products/1398503-90-6.html
https://www.benchchem.com/product/b2775280/docs#technical-profile-5-methyl-5-phenylmorpholin-3-one
https://www.benchchem.com/product/b2775280/docs#technical-profile-5-methyl-5-phenylmorpholin-3-one
https://www.benchchem.com/product/b2775280/docs#technical-profile-5-methyl-5-phenylmorpholin-3-one
https://www.benchchem.com/product/b2775280/docs#technical-profile-5-methyl-5-phenylmorpholin-3-one
https://www.benchchem.com/product/b2775280?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2775280?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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